molecular formula C12H15N3 B2354982 (5-Benzyl-1-methylimidazol-2-yl)methanamine CAS No. 2287275-04-9

(5-Benzyl-1-methylimidazol-2-yl)methanamine

Cat. No.: B2354982
CAS No.: 2287275-04-9
M. Wt: 201.273
InChI Key: JCRFFGUJRYJLOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(5-Benzyl-1-methylimidazol-2-yl)methanamine” is a chemical compound. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is also known as 1, 3-diazole .


Molecular Structure Analysis

The molecular structure of “this compound” is based on the imidazole core, which contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen . The compound also contains a benzyl group and a methyl group attached to the imidazole ring .

Scientific Research Applications

Antitumor Potential

A study by Ramazani et al. (2014) synthesized derivatives of N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines, which exhibited significant cytotoxic activity against several cancer cell lines, suggesting potential applications in cancer therapy.

Antimicrobial Activities

A 2017 study by Barot, Manna, & Ghate demonstrated the antimicrobial effectiveness of novel benzimidazole derivatives, including (1H-benzo[d]imidazol-2-yl)methanamine. These compounds displayed promising antibacterial and antifungal activities.

Enhanced Antimicrobial Agents

Ajani et al. (2016) synthesized 2-substituted benzimidazole derivatives, finding that 1H-benzo[d]imidazol-2-yl)methanamine showed marked antimicrobial potency, suggesting its potential as a framework for developing new antimicrobial agents (Ajani et al., 2016).

Neuropharmacological Potential

Sniecikowska et al. (2019) reported novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as "biased agonists" of serotonin 5-HT1A receptors, indicating potential antidepressant drug applications with robust antidepressant-like activity (Sniecikowska et al., 2019).

Molecular Structure and Antimicrobial Activity

Kopel et al. (2015) explored the antimicrobial properties of 1-(1H-Benzimidazol-2-yl)-N-(1H-benzimidazol-2-ylmethyl)methanamine, finding significant antimicrobial activity and indicating its potential use in treating infections caused by bacteria or yeasts (Kopel et al., 2015).

Corrosion Inhibition

A study by Yadav, Sarkar, & Purkait (2015) demonstrated that amino acid compounds, including 1-(1H-benzo[d]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, are effective corrosion inhibitors for steel in acidic solutions, indicating their application in industrial corrosion protection (Yadav, Sarkar, & Purkait, 2015).

Safety and Hazards

The safety information available indicates that “(5-Benzyl-1-methylimidazol-2-yl)methanamine” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center/doctor if you feel unwell .

Properties

IUPAC Name

(5-benzyl-1-methylimidazol-2-yl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15N3/c1-15-11(9-14-12(15)8-13)7-10-5-3-2-4-6-10/h2-6,9H,7-8,13H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JCRFFGUJRYJLOI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CN=C1CN)CC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.